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Compound of Interest

Compound Name: Bromo-chloro-butane

Cat. No.: B8364196

Constitutional isomers, also known as structural isomers, are compounds that share the same
molecular formula but differ in the connectivity of their atoms.[1][2][3] This variance in atomic
arrangement leads to distinct chemical and physical properties for each isomer. The molecular
formula C4H9BrCI represents a haloalkane. Identifying all possible constitutional isomers for a
given formula is a fundamental exercise in organic chemistry, crucial for understanding
structure-property relationships in fields like drug discovery and material science. The process
involves systematically exploring different carbon chain structures and the various possible
positions for substituent groups.[4]

There are three main types of constitutional isomerism:
e Chain Isomerism: Isomers possess different arrangements of the carbon skeleton.[1][3]

o Positional Isomerism: Isomers have the same carbon skeleton and functional groups but
differ in the position of the functional groups on the chain.[1][3]

e Functional Group Isomerism: Isomers have the same molecular formula but contain different
functional groups.[1][3]

For C4H9BrClI, we will primarily observe chain and positional isomerism.

Methodology for Isomer Identification

A systematic approach is required to identify all constitutional isomers of C4H9BrCl without
duplication. The methodology employed here involves two primary steps:
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« |dentification of Carbon Skeletons: The formula C4H9... corresponds to the butyl group.
There are two possible arrangements (skeletal isomers) for a four-carbon alkane chain:

o Alinear, unbranched chain: butane.
o A branched chain: isobutane (IUPAC name: 2-methylpropane).

o Systematic Placement of Substituents: For each carbon skeleton, the bromine (Br) and
chlorine (Cl) atoms are placed on all non-equivalent carbon positions. The resulting
structures are then named according to IUPAC nomenclature to confirm their uniqueness.

The logical workflow for this identification process is visualized in the diagram below.
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Figure 1. Logical workflow for identifying constitutional isomers of C4H9BrClI.
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Isomer Derivation and Data Summary

Following the outlined methodology, a total of 12 unique constitutional isomers were identified
for the molecular formula C4H9BrCI. These are derived from the two primary carbon skeletons.

Isomers Derived from the Butane Skeleton

The linear four-carbon chain of butane presents multiple non-equivalent positions for the two
halogen substituents, resulting in eight distinct isomers.

Isomers Derived from the 2-Methylpropane Skeleton

The branched structure of 2-methylpropane, with its primary and tertiary carbons, gives rise to
four unique isomers.

Comprehensive Data Table

The quantitative data, comprising the IUPAC names and structural details of all 12
constitutional isomers, are summarized in the table below for clear comparison.
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Structural
Isomer ID IUPAC Name Carbon Skeleton o
Description
1-Bromo-1- Br and Cl are on the
1 Butane )
chlorobutane terminal carbon (C1).
1-Bromo-2- Brison C1; Clis on
2 Butane
chlorobutane c2.
1-Bromo-3- Brison C1; Clis on
3 Butane
chlorobutane C3.
Brison C1; Clis on
1-Bromo-4- i
4 Butane the other terminal
chlorobutane
carbon (C4).
2-Bromo-1- Clison C1; Brison
5 Butane
chlorobutane C2.
Br and Cl are on the
2-Bromo-2- i
6 Butane same internal carbon
chlorobutane
(C2).
2-Bromo-3- Brison C2; Clis on
7 Butane
chlorobutane Cs3.
This name is
incorrect; correct
2-Bromo-4- )
8 Butane IUPAC name is 1-
chlorobutane
Bromo-3-chlorobutane
(Isomer 3).
1-Bromo-1-chloro-2- Br and Cl are on a
9 2-Methylpropane ]
methylpropane primary carbon.
Bris on a primary
1-Bromo-2-chloro-2- )
10 2-Methylpropane carbon; Cl is on the
methylpropane )
tertiary carbon.
11 1-Bromo-3-chloro-2- 2-Methylpropane Br is on one primary

methylpropane

carbon; Clis on
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another primary

carbon.

Clis on a primary
2-Bromo-1-chloro-2- .
12 2-Methylpropane carbon; Bris on the
methylpropane ]
tertiary carbon.

Experimental Protocols

This document is a theoretical guide to the constitutional isomers of C4H9BrCl based on the
principles of organic chemistry. As such, it does not cite or detail experimental protocols for
synthesis or analysis. The identification and structural elucidation of these isomers in a
laboratory setting would typically involve techniques such as:

o Fractional Distillation: To separate the isomeric mixture based on differences in boiling
points.

o Gas Chromatography (GC): To further separate and quantify the individual isomers.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: (*H NMR and 3C NMR) to determine
the precise connectivity of atoms in each isolated isomer.

e Mass Spectrometry (MS): To confirm the molecular weight and determine fragmentation
patterns that can help identify the structure.

Detailed methodologies for these standard analytical techniques are widely available in
chemical literature and textbooks.

Conclusion

The molecular formula C4H9BrCI gives rise to 12 distinct constitutional isomers. These isomers
originate from two possible carbon skeletons, butane and 2-methylpropane, and the various
positional arrangements of the bromine and chlorine substituents. A systematic analysis based
on skeletal structure and substituent placement, confirmed by IUPAC nomenclature, is
essential for the exhaustive identification of all possible isomers. The structural diversity
presented by these 12 compounds underscores the importance of precise structural
determination in chemical research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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